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Compound of Interest

Compound Name: 2,6-Dibromo-5-chloronicotinic acid

CAS No.: 55304-86-4

Cat. No.: B1600974

Get Quote

Executive Summary
2,6-Dibromo-5-chloronicotinic acid (CAS: 55304-86-4) is a highly functionalized pyridine

derivative used as a critical intermediate in the synthesis of agrochemicals and pharmaceutical

active ingredients (APIs). Its structure features a pyridine ring substituted with three halogens

(two bromine, one chlorine) and a carboxylic acid moiety.[1] This unique substitution pattern

imparts significant lipophilicity compared to the parent nicotinic acid, while the carboxyl group

retains pH-dependent solubility behavior.

This guide provides a comprehensive analysis of the solubility landscape for 2,6-Dibromo-5-
chloronicotinic acid. It synthesizes structural property predictions with data from close

structural analogs to guide solvent selection for reaction, extraction, and recrystallization

processes.

Physicochemical Profile & Structural Analysis
Understanding the solubility requires a deep dive into the molecular interactions governed by

the specific substituents on the pyridine ring.
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Property Value / Description Implication for Solubility

CAS Number 55304-86-4
Unique identifier for tracking.

[2][3]

Molecular Formula C₆H₂Br₂ClNO₂

High halogen content

increases density and

lipophilicity.

Molecular Weight 315.35 g/mol
Heavy molecule; likely slower

dissolution kinetics.

Acidic Group Carboxylic Acid (-COOH)

Soluble in basic aqueous

solutions (salt formation); H-

bond donor/acceptor in

alcohols.

Halogenation 2,6-Dibromo, 5-Chloro

Reduces water solubility

significantly; enhances

solubility in chlorinated

solvents and aromatics.

Predicted pKa ~1.6 - 2.8 (Analog based)

Stronger acid than nicotinic

acid due to electron-

withdrawing halogens.

Solubility Mechanism
The dissolution of 2,6-Dibromo-5-chloronicotinic acid is governed by the competition

between the high lattice energy (due to halogen-halogen interactions in the crystal) and the

solvation energy.

Polar Protic Solvents (Alcohols): Solvation occurs via Hydrogen bonding with the carboxyl

group.

Polar Aprotic Solvents (DMSO, DMF): Strong dipole-dipole interactions disrupt the crystal

lattice efficiently.
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Non-polar Solvents (Hexane): Poor solubility due to the polar carboxylic acid "head," despite

the halogenated "tail."

Solubility Landscape
While specific mole-fraction data for this exact isomer is often proprietary, the solubility profile

follows a distinct hierarchy based on the behavior of 5-bromo-6-chloronicotinic acid and 2,6-

dichloronicotinic acid.

Solvent Hierarchy (Predicted)
The following table categorizes solvents by their efficiency in dissolving 2,6-Dibromo-5-
chloronicotinic acid at 25°C.

Solvent Class
Representative
Solvents

Solubility
Prediction

Mechanism

Super-Solvents DMSO, DMF, NMP
Very High (>200

mg/mL)

Strong dipole

interactions; disruption

of carboxylic dimers.

Good Solvents
Methanol, Ethanol,

THF
High (50–150 mg/mL)

H-bonding with -

COOH; alkyl chain

compatibility.

Process Solvents Ethyl Acetate, Acetone
Moderate (20–80

mg/mL)

Dipole-dipole; useful

for recrystallization

cooling curves.

Poor Solvents
Toluene, DCM,

Chloroform
Low (<10 mg/mL)

Lack of H-bonding;

partial solubility due to

halogens.

Anti-Solvents
Water (Acidic),

Hexane, Heptane
Insoluble (<1 mg/mL)

High polarity

mismatch (alkanes) or

hydrophobic effect

(water).

Thermodynamic Modeling (The Apelblat Equation)
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For precise process engineering, experimental solubility data (

) is typically correlated using the modified Apelblat equation. When generating your own data
(see Section 4), fit the results to:

: Mole fraction solubility

: Absolute temperature (K)

: Empirical parameters representing non-ideal solution behavior.[4]

Experimental Protocol: Determination of Solubility
Since exact literature values are scarce for this specific isomer, the following self-validating

protocol is recommended to generate the necessary engineering data.

Workflow Diagram

Start: Excess Solid + Solvent Equilibration
(Constant T, Stirring 24h)

 Thermostat Sampling
(Syringe Filter 0.45 µm)

 Settling Analysis
(HPLC/Gravimetric)

 Dilution Data Fitting
(Apelblat Model)

 Calculation

Fig 1. Standardized Isothermal Saturation Workflow for Halogenated Nicotinic Acids

Click to download full resolution via product page

Step-by-Step Methodology
Preparation: Add excess 2,6-Dibromo-5-chloronicotinic acid solid to 50 mL of the target

solvent in a jacketed glass vessel.

Equilibration: Stir continuously at the target temperature (e.g., 298.15 K) for 24 hours.

Ensure solid phase remains present (saturated solution).

Settling: Stop stirring and allow the suspension to settle for 2 hours at the same temperature.

Sampling: Withdraw the supernatant using a pre-heated syringe and filter through a 0.45 µm

PTFE membrane.
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Quantification:

Gravimetric: Evaporate a known volume of filtrate to dryness and weigh the residue.

HPLC: Dilute with mobile phase (e.g., MeOH:Water) and analyze peak area against a

standard curve.

Process Engineering Applications
Recrystallization Strategy
The solubility differential between alcohols and water is the primary lever for purification.

Solvent System: Ethanol / Water or Methanol / Water.

Procedure:

Dissolve crude 2,6-Dibromo-5-chloronicotinic acid in hot Ethanol (Reflux, ~78°C).

Slowly add Water (Anti-solvent) until turbidity persists.

Cool gradually to 5°C. The halogenated acid will crystallize out, leaving polar impurities in

the mother liquor.

pH-Swing Extraction
Due to the carboxylic acid functionality:

Dissolution: Extract into aqueous NaOH (pH > 10) as the carboxylate salt.

Washing: Wash the aqueous layer with an organic solvent (e.g., Toluene) to remove non-

acidic organic impurities.

Precipitation: Acidify with HCl to pH < 1. The 2,6-Dibromo-5-chloronicotinic acid will

precipitate as a white solid.

Reaction Solvent Selection
For nucleophilic substitution reactions on the pyridine ring:
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Recommended:DMF or DMSO. These dissolve the substrate completely and enhance the

nucleophilicity of attacking reagents (e.g., amines or alkoxides) by solvating cations.

Visualization of Purification Logic

Crude Mixture
(Target + Impurities)

Dissolve in Hot Ethanol
(High Solubility)

Hot Filtration
(Remove Insolubles)

Cooling / Anti-solvent (H2O)
(Supersaturation)

Pure 2,6-Dibromo-5-chloronicotinic Acid
(Crystalline Solid)

 Filter & Dry

Fig 2. Recrystallization Logic Flow for 2,6-Dibromo-5-chloronicotinic Acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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